Cas no 2228370-74-7 (3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-dimethylpropanoic acid)

• Product Name: 3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-dimethylpropanoic acid
• CAS No: 2228370-74-7
• MF: C₁₄H₂₂O₂
• MW: 222.323284626007
• CID: 5913840
• PubChem ID: 165710483
• Update Time: 2025-06-27

3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-dimethylpropanoic acid
• 2228370-74-7
• EN300-1812086
• 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2-dimethylpropanoic acid

• Inchi： 1S/C14H22O2/c1-13(2,12(15)16)8-9-5-6-10-7-11(9)14(10,3)4/h5,10-11H,6-8H2,1-4H3,(H,15,16)
• InChI Key： PUPMGCXGHQYGQF-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)CC1=CCC2CC1C2(C)C)=O

Computed Properties

• Exact Mass: 222.161979940g/mol
• Monoisotopic Mass: 222.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}-2,2-dimethylpropanoic acid

3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2-dimethylpropanoic Acid: A Comprehensive Overview

The compound with CAS No 2228370-74-7, known as 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2-dimethylpropanoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique bicyclic structure and its potential applications in various industries.

The molecular structure of this compound is defined by a bicyclo[3.1.1]heptane system, which is a type of norbornane derivative. The bicyclic framework is substituted with two methyl groups at the 6-position and a 3-position substituent that includes a propanoic acid group with two additional methyl groups at the 2-position. This configuration imparts the compound with distinctive physical and chemical properties.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of advanced materials. Its rigid bicyclic structure makes it an ideal candidate for applications in polymer chemistry, where it can serve as a monomer for producing high-performance polymers with tailored mechanical properties. Additionally, its functional carboxylic acid group allows for further chemical modifications, enabling the creation of derivatives with enhanced functionality.

In the realm of drug discovery, this compound has shown promise as a lead molecule due to its unique pharmacokinetic properties. Researchers have explored its potential as a scaffold for developing bioactive molecules with improved solubility and bioavailability. The compound's ability to form stable ester linkages has also been leveraged in the development of targeted drug delivery systems.

Furthermore, the compound has found applications in the cosmetics industry, where it is used as an ingredient in skincare products due to its ability to enhance product stability and texture. Its compatibility with various formulation systems makes it a valuable addition to personal care products.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. These insights have facilitated the design of more efficient synthetic routes and have opened new avenues for exploring its potential in emerging technologies such as nanotechnology and green chemistry.

In conclusion, the compound 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-2,2-dimethylpropanoic acid (CAS No 2228370-74-7) represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike.